Cas no 2229103-25-5 (tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate)

• Product Name: tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate
• CAS No: 2229103-25-5
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6401157
• PubChem ID: 165971038
• Update Time: 2025-06-09

tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate
• 2229103-25-5
• tert-butyl N-[2,3-dimethoxy-5-(2-oxoethyl)phenyl]carbamate
• EN300-1886671

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(18)16-11-8-10(6-7-17)9-12(19-4)13(11)20-5/h7-9H,6H2,1-5H3,(H,16,18)
• InChI Key： BBSOKZPNARTMPW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(CC=O)C=C(C=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.9Ų

Additional information on tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate

Introduction to Tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate (CAS No. 2229103-25-5)

Tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate, a compound with the chemical identifier CAS No. 2229103-25-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their unique structural and functional properties.

The molecular structure of tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate incorporates several key functional groups that contribute to its potential biological activity. The presence of dimethoxy substituents on the phenyl ring enhances its interaction with biological targets, while the tert-butyl group provides steric hindrance, influencing the compound's binding affinity and selectivity. The 2-oxoethyl moiety further modulates its pharmacokinetic profile, making it a promising candidate for further development.

In recent years, there has been a growing interest in carbamate-based compounds due to their efficacy in various therapeutic areas. Studies have demonstrated that carbamates can act as potent inhibitors of enzymes and receptors involved in critical biological pathways. For instance, research has shown that derivatives of carbamates exhibit significant activity against enzymes such as carbonic anhydrase and proteases, which are implicated in conditions ranging from neurological disorders to metabolic diseases.

The synthesis of tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, has enabled chemists to achieve optimal results. These methodologies not only enhance the efficiency of the synthesis but also allow for the introduction of structural modifications that can improve the compound's pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Emerging research indicates that carbamates can modulate inflammatory pathways by inhibiting key signaling molecules such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate make it an ideal candidate for further investigation in this area. Preclinical studies have already shown promising results in animal models, suggesting that this compound may offer a new therapeutic approach for conditions characterized by chronic inflammation.

Another area where this compound shows promise is in the treatment of neurological disorders. Neuroinflammation plays a critical role in the pathogenesis of several neurological conditions, including Alzheimer's disease and Parkinson's disease. By targeting inflammatory pathways and modulating neurotransmitter activity, carbamates like tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate may provide a novel mechanism for treating these debilitating conditions. Current research is focused on understanding how this compound interacts with specific neural receptors and enzymes to elicit its therapeutic effects.

The pharmacokinetic properties of tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate are also of great interest. Studies have indicated that this compound exhibits good oral bioavailability and a favorable half-life, suggesting that it could be suitable for once-daily dosing regimens. Additionally, its metabolic stability suggests that it may have a reduced risk of side effects associated with rapid degradation in the body. These characteristics make it an attractive candidate for further development into a clinical drug.

In conclusion, tert-butyl N-2,3-dimethoxy-5-(2-oxoethyl)phenylcarbamate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising preclinical results make it an exciting compound for further investigation. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds great promise for improving patient outcomes in various diseases.